1-Methyl-5-(trifluoromethyl)-1H-imidazole-2-carboxylic acid

• Molecular Formula: C6H5F3N2O2
• Molecular Weight: 194.11 g/mol
• IUPAC Name: 1-methyl-5-(trifluoromethyl)imidazole-2-carboxylic acid
• InChI: InChI=1S/C6H5F3N2O2/c1-11-3(6(7,8)9)2-10-4(11)5(12)13/h2H,1H3,(H,12,13)
• InChI Key: CIIJZOVFCWENPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1C(=O)O)C(F)(F)F

Description

1-Methyl-5-(trifluoromethyl)-1H-imidazole-2-carboxylic acid is a fluorinated imidazole derivative characterized by a methyl group at the 1-position, a trifluoromethyl (-CF₃) group at the 5-position, and a carboxylic acid (-COOH) substituent at the 2-position of the imidazole ring. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid moiety contributes to hydrogen bonding and solubility in aqueous media .

Preparation Methods

Detailed Synthetic Routes and Reaction Conditions

Imidazole Ring Formation and N1-Methylation

The imidazole core is typically synthesized by condensation reactions involving glyoxal, ammonia or primary amines under acidic conditions. Subsequent methylation at the N1 position is achieved using methylating agents such as methyl iodide or dimethyl sulfate. This step ensures the presence of the 1-methyl substituent essential for the target compound.

Introduction of the Trifluoromethyl Group

The trifluoromethyl group is introduced via electrophilic trifluoromethylation or nucleophilic displacement reactions. Common trifluoromethylating agents include trimethyl(trifluoromethyl)silane (TMSCF3) or copper(I) trifluoromethyl complexes (CF3Cu). These reactions are typically conducted under anhydrous conditions in polar aprotic solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) to enhance efficiency.

Carboxylation to Form the 2-Carboxylic Acid

Carboxylation is often performed by hydrolysis of ester precursors (such as methyl esters) using aqueous sodium hydroxide (NaOH) or lithium hydroxide (LiOH) in solvent mixtures like THF/methanol at temperatures between 60°C and 80°C for 6 to 12 hours. This step converts the ester intermediate into the desired carboxylic acid functionality.

Alternative Direct Carboxylation Method

An alternative industrially relevant method involves direct carboxylation of 4,5-disubstituted imidazoles with carbon dioxide under superatmospheric pressure (10 to 300 bar) and elevated temperatures (150°C to 300°C) in the presence of a base such as potassium carbonate (K2CO3). This solvent-free or solvent-assisted process can be conducted batchwise or continuously, yielding imidazole-2-carboxylic acids efficiently.

Table 1: Representative Reaction Conditions for Direct Carboxylation of 4,5-Disubstituted Imidazoles

Compound	Starting Material	Base (mol equiv)	CO2 Pressure (bar)	Temperature (°C)	Yield (%)	Melting Point (°C)
1	4,5-Dichloroimidazole	3 (K2CO3)	Autogenous (approx. 10-100)	180-200	68-75	190-240 (dec.)
2	Benzimidazole	2 (K2CO3)	Autogenous	250	73	170 (dec.)

Note: The above data are adapted from a patent describing the carboxylation process under superatmospheric CO2 pressure with potassium carbonate as a base.

Reaction Mechanisms and Catalysts

• The trifluoromethylation step benefits from copper(I) iodide catalysis, which facilitates the incorporation of the trifluoromethyl group.
• Carboxylation involves nucleophilic attack of the imidazole ring on activated carbon dioxide species, promoted by the base.
• Hydrolysis of ester intermediates to carboxylic acids proceeds via nucleophilic attack by hydroxide ions.

Purification and Characterization

Purification of the final compound is typically achieved by recrystallization from ethanol/water mixtures, yielding purity greater than 95%. Spectroscopic methods confirm the structure:

• NMR Spectroscopy: ^1H NMR confirms methyl and imidazole protons; ^19F NMR shows a singlet around δ −70 ppm for the trifluoromethyl group.
• IR Spectroscopy: Strong absorption bands at ~1700 cm⁻¹ (C=O stretch) and 1150–1250 cm⁻¹ (C-F stretches).
• X-ray Crystallography: Confirms planar imidazole ring geometry and bond lengths, e.g., C=O bond length ~1.21 Å.

Research Outcomes and Industrial Relevance

• The direct carboxylation method under CO2 pressure offers a green and scalable approach, minimizing solvent use and by-products.
• Trifluoromethylation under copper catalysis in polar aprotic solvents achieves high efficiency and selectivity.
• The compound serves as a key intermediate for pharmaceuticals and agrochemicals, benefiting from the trifluoromethyl group's enhancement of lipophilicity and metabolic stability.

Summary Table of Preparation Methods

Step	Method/Conditions	Reagents/Catalysts	Yield (%)	Notes
Imidazole formation	Condensation under acidic conditions	Glyoxal, ammonia/primary amines	Variable	Forms imidazole core
N1-Methylation	Reaction with methyl iodide/dimethyl sulfate	Methyl iodide, base	High	Selective methylation at N1
Trifluoromethylation	Electrophilic/nucleophilic substitution	TMSCF3, CF3Cu, CuI catalyst	Moderate to high	Polar aprotic solvents enhance reaction
Carboxylation (hydrolysis)	Hydrolysis of ester in THF/MeOH at 60-80°C	NaOH or LiOH	High	Converts ester to acid
Direct CO2 carboxylation	High pressure CO2 (10-300 bar), 150-300°C	K2CO3 base	66-75	Solvent-free or with solvents

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-5-(trifluoromethyl)-1H-imidazole-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazole N-oxides.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products:

Oxidation: Imidazole N-oxides.

Reduction: Alcohols, aldehydes.

Substitution: Various substituted imidazole derivatives.

Scientific Research Applications

1-Methyl-5-(trifluoromethyl)-1H-imidazole-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: The compound is used in the study of enzyme inhibitors and as a probe for biological assays.

Industry: The compound is used in the development of agrochemicals and materials with unique properties, such as enhanced stability and bioactivity.

Mechanism of Action

The mechanism of action of 1-Methyl-5-(trifluoromethyl)-1H-imidazole-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. The carboxylic acid group can form hydrogen bonds with target proteins, influencing their activity. The imidazole ring can interact with metal ions and other cofactors, modulating enzymatic reactions and signaling pathways.

Comparison with Similar Compounds

Structural Analogs with Imidazole-Carboxylic Acid Backbone

The following table compares key structural analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Melting Point (°C)	Key Features/Applications
1-Methyl-1H-imidazole-5-carboxylic acid	C₅H₆N₂O₂	126.11	-CH₃ (1), -COOH (5)	247–248	Intermediate in drug synthesis
1-Ethyl-5-methyl-1H-imidazole-2-carboxylic acid	C₇H₉N₂O₂	153.16	-C₂H₅ (1), -CH₃ (5), -COOH (2)	Not reported	Research chemical (Combi-Blocks)
1-[3-(Trifluoromethyl)benzyl]-1H-imidazole-5-carboxylic acid	C₁₂H₉F₃N₂O₂	270.21	-CF₃-benzyl (1), -COOH (5)	Not reported	High molecular weight; potential ligand
2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid	C₁₂H₉F₃N₂O₂	270.20	Pyrazole backbone, -CF₃ (3), -COOH (2)	195–198	Non-imidazole heterocycle; used in agrochemicals

Key Observations :

• Trifluoromethyl Impact: The -CF₃ group at the 5-position increases hydrophobicity and electron-withdrawing effects, which could improve membrane permeability and metabolic stability relative to non-fluorinated analogs .

Pharmacological and Functional Comparisons

Angiotensin II Receptor Antagonists

• CV-11974 (a benzimidazole-carboxylic acid derivative) exhibits potent angiotensin II receptor antagonism (IC₅₀ = 1.12 × 10⁻⁷ M in bovine adrenal cortex) due to its carboxylic acid and tetrazole groups . The target compound’s trifluoromethyl group may similarly enhance binding affinity but requires validation.
• TCV-116 (a prodrug of CV-11974) demonstrates oral bioavailability, suggesting that esterification of carboxylic acids in imidazole derivatives can modulate pharmacokinetics .

Physicochemical Properties

• Melting Points :

  • Imidazole-carboxylic acids generally exhibit high melting points (>200°C) due to hydrogen bonding (e.g., 1-Methyl-1H-imidazole-5-carboxylic acid: 247–248°C ).
  • Pyrazole analogs (e.g., 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid) show lower melting points (195–198°C), likely due to reduced ring polarity .

• Solubility : Carboxylic acid groups improve aqueous solubility, but trifluoromethyl substituents may counteract this by increasing hydrophobicity .

Q & A

Q. What are the optimized synthetic routes for 1-Methyl-5-(trifluoromethyl)-1H-imidazole-2-carboxylic acid, and how do reaction conditions influence yield and purity?

Methodological Answer: The synthesis typically involves three critical steps:

Imidazole Ring Formation : Condensation of glyoxal with ammonia or primary amines under acidic conditions, followed by methylation at the N1 position using methyl iodide or dimethyl sulfate .

Trifluoromethyl Introduction : Electrophilic substitution or nucleophilic displacement reactions, often employing trifluoromethylating agents like TMSCF₃ or CF₃Cu under anhydrous conditions .

Carboxylation : Hydrolysis of ester precursors (e.g., methyl ester derivatives) using aqueous NaOH or LiOH in THF/MeOH mixtures, optimized at 60–80°C for 6–12 hours .
Key Factors :

• Solvent Choice : Polar aprotic solvents (e.g., DMF, THF) enhance trifluoromethylation efficiency.
• Catalysts : Copper(I) iodide improves trifluoromethyl group incorporation .
• Yield Optimization : Purity >95% is achieved via recrystallization from ethanol/water mixtures .

Q. Which spectroscopic and crystallographic methods are most effective for confirming the structure of this compound?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H NMR : Look for deshielded protons adjacent to the trifluoromethyl group (δ 7.8–8.2 ppm for imidazole protons) and the methyl group (singlet at δ 3.4–3.6 ppm) .
  • ¹³C NMR : The carboxylic acid carbon appears at δ 165–170 ppm, while the CF₃ group shows a quartet (J ≈ 35 Hz) at δ 120–125 ppm .
• X-ray Crystallography : Resolves bond lengths (e.g., C=O at ~1.21 Å) and confirms the planar imidazole ring geometry .
• IR Spectroscopy : Strong absorption at ~1700 cm⁻¹ (C=O stretch) and 1150–1250 cm⁻¹ (C-F stretches) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of this compound across studies?

Methodological Answer: Discrepancies often arise from:

• Assay Variability : Standardize enzyme inhibition assays (e.g., COX-2 inhibition) using recombinant proteins and controlled kinetic conditions (pH 7.4, 37°C) .
• Structural Confirmation : Re-analyze disputed batches via LC-MS to rule out impurities (e.g., unreacted ester intermediates) .
• Computational Validation : Perform molecular docking (AutoDock Vina) to compare binding affinities across reported targets (e.g., kinases vs. GPCRs) .

Q. What computational strategies predict the compound’s interaction with biological targets, and how do they align with experimental data?

Methodological Answer:

• Molecular Docking : Use the compound’s crystal structure (if available) or DFT-optimized geometry for docking into target proteins (e.g., PDB IDs 1CX2 for COX-2). Key interactions include hydrogen bonding with the carboxylic acid group and hydrophobic contacts with the CF₃ group .
• MD Simulations : Run 100-ns simulations (AMBER force field) to assess binding stability. Compare RMSD values (<2.0 Å indicates stable binding) with experimental IC₅₀ data .
• Validation : Overlay docking poses with crystallized ligand-protein complexes (e.g., celecoxib in COX-2) to verify binding site occupancy .

Q. How does thermal stability impact formulation and storage of this compound?

Methodological Answer:

• Thermal Analysis :
  • DSC : Endothermic peak at ~215°C indicates melting point; absence of decomposition below 200°C confirms stability .
  • TGA : Weight loss <5% below 150°C suggests minimal solvent/moisture retention .
• Storage Recommendations : Store under inert atmosphere (N₂ or Ar) at 2–8°C to prevent hydrolysis of the carboxylic acid group .